2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C23H22N6O4S/c1-14-3-5-15(6-4-14)24-21(31)13-34-23-28-27-19(11-16-12-20(30)26-22(32)25-16)29(23)17-7-9-18(33-2)10-8-17/h3-10,12H,11,13H2,1-2H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: XJDZBUVWIJKEKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)OC)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C23H22N6O4S
• Molecular Weight: 478.5 g/mol
• CAS No.: 852152-90-0

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C23H22N6O4S and its molecular weight is 478.53. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Research has shown the effectiveness of derivatives of this compound in antimicrobial and antifungal activities. The study by Gomha et al. (2018) synthesized novel [1,2,4]triazolo[4,3-a]pyrimidines with significant antimicrobial activities. Similarly, Hossan et al. (2012) reported on pyrimidinone derivatives fused with thiophene rings showing promising antibacterial and antifungal activities.

Analgesic and Anti-Inflammatory Properties

Compounds derived from this chemical have been studied for their potential as analgesic and anti-inflammatory agents. For example, Abu‐Hashem et al. (2020) synthesized derivatives that displayed significant COX-2 inhibition, analgesic, and anti-inflammatory activities.

Anticancer Activity

Several studies have explored the anticancer potential of compounds related to this chemical. Al-Sanea et al. (2020) designed and synthesized derivatives that showed appreciable cancer cell growth inhibition on various cancer cell lines. Hafez et al. (2017) also synthesized thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives with potent anticancer activity.

Radiopharmaceutical Applications

The compound has been explored in radiopharmaceutical research. Dollé et al. (2008) reported on the synthesis of a radioligand, using a derivative of the compound, for positron emission tomography imaging.

Synthesis and Structural Studies

The synthesis and structural elucidation of related compounds have been extensively studied. Gurskaya et al. (2003) focused on X-ray diffraction studies of substituted 1,2,3,4-tetrahydropyrimidin-2-ones, providing insights into their molecular structures.